(3-Methoxypropyl)(oxan-4-ylmethyl)amine

• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol
• IUPAC Name: 3-methoxy-N-(oxan-4-ylmethyl)propan-1-amine
• InChI: InChI=1S/C10H21NO2/c1-12-6-2-5-11-9-10-3-7-13-8-4-10/h10-11H,2-9H2,1H3
• InChI Key: MXGQKZXKMXJSBV-UHFFFAOYSA-N
• Canonical SMILES: COCCCNCC1CCOCC1

Description

“(3-Methoxypropyl)(oxan-4-ylmethyl)amine” is a secondary amine featuring two distinct substituents: a 3-methoxypropyl group and an oxan-4-ylmethyl (tetrahydropyran-4-ylmethyl) group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methoxypropyl)(oxan-4-ylmethyl)amine typically involves the reaction of 3-methoxypropylamine with oxan-4-ylmethyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then purified using standard techniques such as distillation or chromatography to obtain the desired product with high purity .

Industrial Production Methods

Industrial production of (3-Methoxypropyl)(oxan-4-ylmethyl)amine follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure efficient and cost-effective production. The reaction conditions are optimized to maximize yield and minimize by-products. The final product is subjected to rigorous quality control measures to ensure it meets the required specifications for industrial applications .

Chemical Reactions Analysis

Types of Reactions

(3-Methoxypropyl)(oxan-4-ylmethyl)amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The methoxypropyl and oxan-4-ylmethyl groups can undergo substitution reactions with suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or ketones, while reduction may produce primary or secondary amines. Substitution reactions can result in the formation of various substituted derivatives .

Scientific Research Applications

(3-Methoxypropyl)(oxan-4-ylmethyl)amine has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other industrial compounds

Mechanism of Action

The mechanism of action of (3-Methoxypropyl)(oxan-4-ylmethyl)amine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use. Further research is needed to fully elucidate the detailed mechanism of action .

Comparison with Similar Compounds

Comparison with Similar Compounds

Compound Name	Molecular Formula	MW (g/mol)	Key Substituents	Notable Features	References
(3-Methoxypropyl)(oxan-4-ylmethyl)amine	C₁₀H₂₁NO₂	187.28*	3-Methoxypropyl, oxan-4-ylmethyl	Hypothesized intermediate for CNS-targeting drugs; moderate lipophilicity	Inferred
(4-Ethylphenyl)methylamine	C₁₃H₂₁NO	207.31	4-Ethylbenzyl, 3-methoxypropyl	Aryl-substituted analog; potential use in ligand design
{1-[4-(Trifluoromethoxy)phenyl]ethyl}(3-methoxypropyl)amine	C₁₃H₁₈F₃NO₂	293.29	4-Trifluoromethoxyphenethyl, 3-methoxypropyl	Enhanced metabolic stability due to trifluoromethoxy group
(3-Methoxypropyl)(1-pyridin-4-ylethyl)amine	C₁₁H₁₈N₂O	194.28	Pyridin-4-ylethyl, 3-methoxypropyl	Potential neurotransmitter analog; pyridine enhances water solubility
N-(3-Methoxypropyl)-2-aminobenzamide	C₁₁H₁₆N₂O₂	208.26	3-Methoxypropyl, 2-aminobenzamide	Amide functionality may improve stability in prodrugs
(3,4-Dimethylphenyl)methylamine	C₁₃H₂₁NO	207.31	3,4-Dimethylbenzyl, 3-methoxypropyl	Steric hindrance from dimethyl groups may reduce enzymatic degradation

*Molecular weight calculated based on inferred structure.

Key Structural and Functional Differences:

Substituent Effects on Lipophilicity :

• The oxan-4-ylmethyl group in the target compound likely increases lipophilicity compared to pyridyl or benzamide analogs, favoring blood-brain barrier penetration .
• Trifluoromethoxy-substituted analogs (e.g., ) exhibit higher metabolic stability due to the electron-withdrawing CF₃ group, whereas aryl-substituted derivatives (e.g., ) may prioritize π-π interactions in receptor binding.

Synthetic Utility: Compounds like N-(3-methoxypropyl)-2-aminobenzamide () highlight the versatility of the 3-methoxypropylamine moiety in forming amide bonds for drug conjugates. Morpholine derivatives (e.g., ) and pyridyl analogs () are often used as bioisosteres to optimize pharmacokinetic profiles.

Safety Profiles :

• Similar amines (e.g., methyl(2-methylpropyl)amine , ) demonstrate skin and eye irritation hazards, suggesting that proper handling protocols (e.g., PPE, ventilation) are critical for all 3-methoxypropylamine derivatives.

Biological Activity

(3-Methoxypropyl)(oxan-4-ylmethyl)amine is an organic compound notable for its unique structure, which consists of a methoxypropyl group linked to an oxan-4-ylmethyl moiety. This compound has garnered attention in pharmacology due to its potential biological activities, particularly in relation to neurotransmitter modulation, which could have implications for treating various neurological disorders.

• Molecular Formula : C₁₁H₁₅N
• Molecular Weight : Approximately 185.27 g/mol

The compound's structure includes a propyl chain with a methoxy group and an oxane ring, which may influence its interaction with biological systems.

Neurotransmitter Interaction

Research indicates that (3-Methoxypropyl)(oxan-4-ylmethyl)amine may interact with neurotransmitter systems, particularly serotonin and dopamine pathways. These interactions suggest potential applications in treating mood disorders and neurodegenerative diseases. Compounds with similar structures have been studied for their effects on neurotransmission, indicating a promising avenue for further exploration of this compound's pharmacological properties.

Pharmacological Applications

The biological activity of (3-Methoxypropyl)(oxan-4-ylmethyl)amine suggests several possible therapeutic applications:

• Mood Disorders : Its potential to modulate serotonin and dopamine levels may be beneficial in treating depression and anxiety.
• Neurodegenerative Diseases : The compound could play a role in neuroprotection or symptom management in conditions like Alzheimer's or Parkinson's disease.

Comparative Analysis with Similar Compounds

A comparative analysis of structurally similar compounds reveals variations that affect their biological activity:

Compound Name	Unique Feature
(3-Methoxypropyl)(oxan-4-ylmethyl)amine	Methoxy group on propyl chain
(3-Ethoxypropyl)(oxan-4-ylmethyl)amine	Ethoxy group instead of methoxy
(3-Methoxybutyl)(oxan-4-ylmethyl)amine	Butyl chain instead of propyl
(2-Methoxypropyl)(oxan-4-ylmethyl)amine	Methoxy at second carbon position

These compounds exhibit distinct chemical reactivities and biological activities, highlighting the unique properties of (3-Methoxypropyl)(oxan-4-ylmethyl)amine.

Case Studies and Research Findings

Several studies have explored the pharmacological potential of related compounds, providing insights that may be relevant to (3-Methoxypropyl)(oxan-4-ylmethyl)amine:

• Neuroprotective Effects : A study investigated the neuroprotective effects of compounds similar to (3-Methoxypropyl)(oxan-4-ylmethyl)amine, demonstrating their ability to reduce oxidative stress in neuronal cells. This suggests that the compound may also possess neuroprotective properties .
• Anticancer Activity : Research on related oxane derivatives has shown promising anticancer activity through mechanisms that involve apoptosis induction in cancer cell lines. Such findings underscore the need for further investigation into the potential anticancer properties of (3-Methoxypropyl)(oxan-4-ylmethyl)amine .

The precise mechanism of action for (3-Methoxypropyl)(oxan-4-ylmethyl)amine remains to be fully elucidated. However, preliminary data suggests it may interact with specific receptors involved in neurotransmission, potentially modulating their activity. Understanding these interactions is crucial for predicting its therapeutic effects.